Cas no 101758-48-9 ((R)-(-)-1,1'-Bi(2-naphthyl diacetate))

(R)-(-)-1,1'-Bi(2-naphthyl diacetate) structure
101758-48-9 structure
Product Name:(R)-(-)-1,1'-Bi(2-naphthyl diacetate)
CAS No:101758-48-9
MF:C24H22O4
MW:374.429087162018
CID:62252
Update Time:2026-05-14

(R)-(-)-1,1'-Bi(2-naphthyl diacetate) Chemical and Physical Properties

Names and Identifiers

    • (R)-(-)-1,1'-Bi(2-naphthyl diacetate)
    • (R)-(-)-1,1'-BI-2-NAPHTHOL DIACETATE
    • 1,1'-binaphthalene-2,2'-diyl diacetate
    • 2,2'-DIACETOXY-1,1'-BINAPHTHYL
    • DL-1,1'-BI(2-NAPHTHYL DIACETATE)
    • (R)-(-)1,1'-Bi-2-Naphthol Deacetate
    • (+/-)-2,2'-DIACETOXY-1,1'-BINAPHTHYL
    • (R)-(+)-1,1'-BI-2-NAPHTHYL DIACETATE
    • (R)-(-)-2,2'-DIACETOXY-1,1'-BINAPHTHYL
    • (S)-(+)-2,2'-DIACETOXY-1,1'-BINAPHTHYL
    • (R)-(-)-1,1'-Bi(2-naphthyl diacetate),98%
    • 1-(2-methoxycarbonyl-1-naphthalenyl)-2-naphthalenecarboxylic acid methyl ester
    • [1,1'-Binaphthalene]-2,2'-diol,2,2'-diacetate, (1R)-
    • ACETIC ACID 2'-ACETOXY-(1,1')BINAPHTHALENYL-2-YL ESTER
    • (R)-[1,1'-binaphthalene]-2,2'-diyl diacetate
    • Inchi： 1S/C24H18O4/c1-15(25)27-21-13-11-17-7-3-5-9-19(17)23(21)24-20-10-6-4-8-18(20)12-14-22(24)28-16(2)26/h3-14H,1-2H3
    • InChI Key： ATCPATYOODPQCO-UHFFFAOYSA-N
    • SMILES： CC(OC1C=CC2=CC=CC=C2C=1C1=C(OC(=O)C)C=CC2=CC=CC=C12)=O

Computed Properties

  • Exact Mass: 374.15200

Experimental Properties

  • Density: 1.242±0.06 g/cm3(Predicted)
  • Melting Point: 113-118 ºC
  • Boiling Point: 532.2±45.0 °C(Predicted)
  • Water Partition Coefficient: Insoluble
  • PSA: 74.60000
  • LogP: 5.84180
  • Specific Rotation: -19 º (c=1.06, THF, 589nm)
  • Solubility: Insoluble

(R)-(-)-1,1'-Bi(2-naphthyl diacetate) Security Information

  • WGK Germany：3
  • Hazard Category Code： R41
  • Safety Instruction： 26-37/39-36
  • Hazardous Material Identification： Xi
  • Safety Term：S26;S36
  • Risk Phrases：R41

(R)-(-)-1,1'-Bi(2-naphthyl diacetate) Customs Data

  • HS CODE：2915390090
  • Customs Data：

    China Customs Code:

    2915390090

    Overview:

    2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%

(R)-(-)-1,1'-Bi(2-naphthyl diacetate) Related Literature

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